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Compound of Interest

Compound Name: 6-Hydroxy-5-methyl-2-hexanone

CAS No.: 68208-73-1

Cat. No.: B12690564

Get Quote

Essential Safety and Handling Guide for 6-Hydroxy-
5-methyl-2-hexanone
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal plans for handling 6-Hydroxy-5-methyl-2-hexanone. It

is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Hazard Identification and Classification
6-Hydroxy-5-methyl-2-hexanone is classified as a combustible liquid that can cause skin and

serious eye irritation, as well as respiratory irritation[1]. The toxicological properties have not

been thoroughly investigated, warranting cautious handling.
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Hazard Classification Category GHS Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid[1]

Skin Irritation Category 2 H315: Causes skin irritation[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the recommended PPE for handling 6-Hydroxy-5-methyl-2-hexanone.

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles

and/or a face shield.

To protect against splashes

and vapors that can cause

serious eye irritation[1][2][3].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing such as a

lab coat.

To prevent skin contact, which

can cause irritation[1][3].

Gloves should be inspected

before use and disposed of

properly[3].

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or for

spill response, a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges is recommended.

To prevent inhalation of

harmful vapors that may cause

respiratory irritation[1][2][3].
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Engineering Controls:

Always handle 6-Hydroxy-5-methyl-2-hexanone in a chemical fume hood to ensure

adequate ventilation[3].

Use explosion-proof electrical, ventilating, and lighting equipment as the substance is a

combustible liquid[2][4][5].

Keep away from heat, sparks, open flames, and hot surfaces[2][3][4].

Handling Procedures:

Avoid breathing mist or vapors[1][2].

Wash hands thoroughly after handling[1][2].

Take precautionary measures against static discharge[2][4].

Store in a tightly closed container in a cool, dry, and well-ventilated place[1][2][3].

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention if not breathing or if feeling unwell[1][3].

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with

plenty of water and soap[3]. If skin irritation occurs, get medical advice/attention[1].

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and get medical attention if eye irritation

persists[1][2].

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention[5][6].

Spill and Disposal Plan
Spill Response:
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Evacuate the area and eliminate all ignition sources[2].

Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye

protection[2].

For small spills, absorb the material with an inert, non-combustible absorbent, such as sand

or vermiculite[7].

Place the absorbed material in a sealed, properly labeled container for disposal[7].

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Waste material must be disposed of in accordance with local, state, and federal

regulations[7].

6-Hydroxy-5-methyl-2-hexanone is a combustible liquid and may be classified as

hazardous waste[1][7].

Collect waste in a dedicated, properly labeled, and sealed container. Do not mix with other

waste[7].

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures[7].

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

Personal Protective Equipment when handling 6-Hydroxy-5-methyl-2-hexanone.
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PPE Selection for 6-Hydroxy-5-methyl-2-hexanone

Hazard Assessment

PPE Selection

Engineering & Work Practice Controls

Final Check

Start: Handling 6-Hydroxy-5-methyl-2-hexanone

Assess Hazards:
- Combustible Liquid

- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Eye Protection:
Chemical Goggles / Face Shield

Eye Irritation

Skin Protection:
Nitrile Gloves & Lab Coat

Skin Irritation

Respiratory Protection:
Fume Hood or Respirator

Respiratory Irritation

Avoid Inhalation, Contact, and Ignition Sources Use Chemical Fume Hood

Primary Control

Final PPE & Safety Check Complete

Click to download full resolution via product page

Caption: PPE selection workflow for handling 6-Hydroxy-5-methyl-2-hexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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